Cas no 2229662-58-0 (tert-butyl N-(1-oxohept-3-en-2-yl)carbamate)

• Product Name: tert-butyl N-(1-oxohept-3-en-2-yl)carbamate
• CAS No: 2229662-58-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6465794
• PubChem ID: 165621142
• Update Time: 2025-10-30

tert-butyl N-(1-oxohept-3-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-oxohept-3-en-2-yl)carbamate
• 2229662-58-0
• EN300-1889877

• Inchi： 1S/C12H21NO3/c1-5-6-7-8-10(9-14)13-11(15)16-12(2,3)4/h7-10H,5-6H2,1-4H3,(H,13,15)/b8-7+
• InChI Key： VUKIJLXXRVNMCC-BQYQJAHWSA-N
• SMILES： O(C(NC(C=O)/C=C/CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1-oxohept-3-en-2-yl)carbamate

Research Brief on tert-butyl N-(1-oxohept-3-en-2-yl)carbamate (CAS: 2229662-58-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(1-oxohept-3-en-2-yl)carbamate (CAS: 2229662-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and synthetic biology. The compound's molecular framework, which combines a tert-butyl carbamate group with an α,β-unsaturated ketone moiety, makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthetic pathways and reactivity of tert-butyl N-(1-oxohept-3-en-2-yl)carbamate. Researchers have demonstrated its utility as a key building block in the construction of heterocyclic compounds, which are prevalent in many pharmaceuticals. The presence of the α,β-unsaturated ketone functionality allows for Michael addition reactions, making it a valuable substrate for the development of novel therapeutic agents. Additionally, its tert-butyl carbamate group provides a protective strategy for amines, further enhancing its applicability in multi-step synthetic routes.

In the context of drug discovery, tert-butyl N-(1-oxohept-3-en-2-yl)carbamate has been explored as a precursor for the synthesis of protease inhibitors and kinase modulators. Its structural flexibility enables the introduction of various pharmacophores, which can be tailored to target specific enzymes or receptors. Recent publications highlight its role in the development of potential anticancer and anti-inflammatory agents, where its reactivity profile has been leveraged to optimize drug-like properties such as solubility, stability, and bioavailability.

From a methodological perspective, advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize tert-butyl N-(1-oxohept-3-en-2-yl)carbamate and its derivatives. Computational modeling studies have also provided insights into its conformational preferences and electronic properties, aiding in the rational design of more effective compounds. These interdisciplinary approaches underscore the compound's significance in bridging chemical synthesis and biological applications.

Looking ahead, the continued exploration of tert-butyl N-(1-oxohept-3-en-2-yl)carbamate is expected to yield further innovations in medicinal chemistry. Its adaptability as a synthetic intermediate, combined with its potential biological activities, positions it as a valuable tool for researchers aiming to address unmet medical needs. Future studies may focus on optimizing its synthetic scalability, exploring its interactions with biological targets, and expanding its utility in the development of next-generation therapeutics.